(4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid

• CAS No.: 2763740-58-3
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: (4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-3,4-dihydro-1H-isochromene-7-carboxylic acid
• InChI: InChI=1S/C15H19NO5/c1-15(2,3)21-14(19)16-12-8-20-7-10-6-9(13(17)18)4-5-11(10)12/h4-6,12H,7-8H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key: XRLZCUYJBXHYBC-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1COCC2=C1C=CC(=C2)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC1COCC2=C1C=CC(=C2)C(=O)O

Description

(4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid is a chiral benzopyran derivative characterized by:

• A benzopyran core with a fused benzene ring and oxygen-containing heterocycle.
• A (4R)-stereocenter bearing a tert-butoxycarbonyl (Boc)-protected amino group.
• A carboxylic acid substituent at the 7-position of the benzopyran scaffold.

This compound is likely utilized as a pharmaceutical intermediate, as the Boc group is commonly employed to protect amines during synthesis . However, direct pharmacological data are unavailable in the provided evidence.

Comparison with Similar Compounds

Core Structural Differences

The compound is compared below with analogs from the evidence:

Compound Name / Structure	Core Structure	Key Functional Groups	Reference
(4R)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid	Benzopyran	Boc-amino, carboxylic acid
4-[4-({[(tert-butoxy)carbonyl]piperidinyl}amino)carbonyl]-5-[(tert-butoxy-S-alanyl)carbonyl]-1H-imidazole	Imidazole	Boc-piperidinyl, Boc-alanyl
1-((tert-butoxycarbonyl)amino)cyclopentanecarboxylic acid (from synthesis in EP 4 374 877 A2)	Cyclopentane	Boc-amino, carboxylic acid

Key Observations:

• Benzopyran vs.
• Functional Group Positioning : The 7-carboxylic acid in the benzopyran compound may confer distinct solubility or hydrogen-bonding properties relative to the alanyl or piperidinyl groups in imidazole analogs .

Research Findings and Limitations

• Structural Uniqueness : The benzopyran compound’s combination of a rigid core, stereocenter, and polar substituents distinguishes it from imidazole or cyclopentane analogs, which prioritize flexibility or metal coordination .
• Data Gaps : Direct pharmacological or physicochemical data (e.g., logP, solubility) for the benzopyran compound are absent in the evidence, necessitating further experimental validation.